Cas no 3512-18-3 (2,3,6-Trifluoropyridine)

2,3,6-Trifluoropyridine is a fluorinated heterocyclic compound with the molecular formula C₅H₂F₃N. This pyridine derivative is characterized by its three fluorine substituents at the 2, 3, and 6 positions, which enhance its reactivity and utility in various synthetic applications. The electron-withdrawing nature of the fluorine atoms makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex fluorinated molecules. Its high purity and stability under standard conditions ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound’s well-defined structure and predictable reactivity make it a preferred choice for researchers developing advanced fluorinated compounds.
2,3,6-Trifluoropyridine structure
2,3,6-Trifluoropyridine structure
Product Name:2,3,6-Trifluoropyridine
CAS No:3512-18-3
MF:C5H2F3N
MW:133.071291446686
MDL:MFCD03001158
CID:84770
PubChem ID:2783288
Update Time:2025-05-27

2,3,6-Trifluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3,6-Trifluoropyridine
    • 2,3,4-TRICB UNLABELED
    • 2,3,6-trifluoropyridin
    • 2,3,6-Trifluoro-pyridine
    • 2,3,6-Trifluorpyridin
    • 2,5,6-F3C5H2N
    • 2,5,6-trifluoropyridine
    • 2,5,6-Trifluor-pyridin
    • SCHEMBL502845
    • AS-52994
    • CS-0055721
    • Pyridine, 2,3,6-trifluoro-
    • AC-18783
    • HRLIANGJWPJFKW-UHFFFAOYSA-N
    • P15955
    • A822585
    • AMY12439
    • EN300-98297
    • 2,3,6-tris(fluoranyl)pyridine
    • SB52420
    • SY034219
    • FT-0609488
    • AKOS005063942
    • MFCD03001158
    • 3512-18-3
    • J-506899
    • DTXSID40382559
    • C5H2F3N
    • DTXCID20333584
    • STL556545
    • DB-082024
    • BBL102739
    • MDL： MFCD03001158
    • Inchi： 1S/C5H2F3N/c6-3-1-2-4(7)9-5(3)8/h1-2H
    • InChI Key： HRLIANGJWPJFKW-UHFFFAOYSA-N
    • SMILES： FC1C(=NC(=CC=1)F)F
    • BRN： 1365146

Computed Properties

  • Exact Mass: 133.01400
  • Monoisotopic Mass: 133.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.9A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1,499 g/cm3
  • Boiling Point: 100-102°C
  • Flash Point: 30°C
  • Refractive Index: 1.42
  • Water Partition Coefficient: Not miscible or difficult to mix in water.
  • PSA: 12.89000
  • LogP: 1.49890
  • Solubility: Unable or difficult to mix

2,3,6-Trifluoropyridine Security Information

  • Hazard Statement： Flammable/Irritant
  • Hazardous Material transportation number：1993
  • Hazard Category Code： 36/37/38-10
  • Safety Instruction： S26-S36/37/39-S37
  • Hazardous Material Identification： Xi F C
  • HazardClass：3
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：3
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R10; R36/37/38

2,3,6-Trifluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,6-Trifluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
043679-1g
2,3,6-Trifluoropyridine
 3512-18-3 99%
1g
 ￡68.00 2022-03-01
Fluorochem
043679-25g
2,3,6-Trifluoropyridine
 3512-18-3 99%
25g
 ￡1215.00 2022-03-01
Chemenu
CM107831-1g
2,3,6-trifluoropyridine
 3512-18-3 95%+
1g
 $*** 2023-05-30
Chemenu
CM107831-5g
2,3,6-trifluoropyridine
 3512-18-3 95%+
5g
 $*** 2023-05-30
Chemenu
CM107831-25g
2,3,6-trifluoropyridine
 3512-18-3 95%+
25g
 $*** 2023-05-30
Apollo Scientific
PC10552-5g
2,3,6-Trifluoropyridine
 3512-18-3
5g
 £115.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T65270-5g
2,3,6-Trifluoropyridine
 3512-18-3 98%
5g
 ¥2332.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T65270-250mg
2,3,6-Trifluoropyridine
 3512-18-3 98%
250mg
 ¥302.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T65270-1g
2,3,6-Trifluoropyridine
 3512-18-3 98%
1g
 ¥602.0 2023-09-05
ChemScence
CS-0055721-1g
2,3,6-Trifluoropyridine
 3512-18-3 98.22%
1g
 $30.0 2022-04-27

2,3,6-Trifluoropyridine Production Method

Production Method 1

700-16-3 700-16-3
99476-19-4 99476-19-4
3512-18-3 3512-18-3
76469-41-5 76469-41-5
71902-33-5 71902-33-5
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene ;  3 d, rt
2.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 2

2875-18-5 2875-18-5
3512-18-3 3512-18-3
76469-41-5 76469-41-5
71902-33-5 71902-33-5
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 3

700-16-3 700-16-3
3512-18-3 3512-18-3
76469-41-5 76469-41-5
71902-33-5 71902-33-5
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
2.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 4

6485-79-6 6485-79-6
3512-18-3 3512-18-3
76469-41-5 76469-41-5
71902-33-5 71902-33-5
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene-d8 ;  2 h, rt
2.1 Solvents: Toluene ;  3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 5

3512-18-3 3512-18-3
76469-41-5 76469-41-5
71902-33-5 71902-33-5
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene-d8 ;  8 h, rt → 50 °C
2.1 Solvents: Toluene ;  3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 6

3512-18-3 3512-18-3
76469-41-5 76469-41-5
71902-33-5 71902-33-5
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene-d8 ;  8 h, rt → 50 °C
2.1 Solvents: Toluene ;  3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 7

617-86-7 617-86-7
3512-18-3 3512-18-3
76469-41-5 76469-41-5
71902-33-5 71902-33-5
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene-d8 ;  -30 °C; 20 h, -15 °C
2.1 Solvents: Toluene-d8 ;  2 h, rt
3.1 Solvents: Toluene ;  3 d, rt
4.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 8

6485-79-6 6485-79-6
3512-18-3 3512-18-3
76469-41-5 76469-41-5
71902-33-5 71902-33-5
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene-d8 ;  -30 °C; 20 h, -15 °C
2.1 Solvents: Toluene-d8 ;  8 h, rt → 50 °C
3.1 Solvents: Toluene ;  3 d, rt
4.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

2,3,6-Trifluoropyridine Raw materials

2,3,6-Trifluoropyridine Preparation Products

2,3,6-Trifluoropyridine Related Literature

3512-18-3 (2,3,6-Trifluoropyridine) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.